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Compound of Interest

Compound Name: Rhizopine

Cat. No.: B115624 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides a comprehensive guide to the proper disposal

procedures for rhizopine, a naturally occurring compound utilized in various research

applications. While specific safety data sheets (SDS) for rhizopine are not readily available,

this guide synthesizes information on chemically related compounds and general laboratory

best practices to establish a safe operational and disposal plan.

Chemical and Physical Properties of Rhizopine
A clear understanding of a compound's properties is the first step in safe handling and disposal.

The table below summarizes the key chemical and physical data for rhizopine.
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Property Value

Chemical Formula C₇H₁₅NO₅

IUPAC Name
(1S,2R,3S,4S,5R,6S)-4-amino-6-

methoxycyclohexane-1,2,3,5-tetrol

CAS Number 151062-28-1

Molecular Weight 193.20 g/mol

Appearance Likely a white to off-white solid

Solubility Expected to be soluble in water

Risk Assessment and Safety Precautions
Based on data for the closely related compound scyllo-inositol, rhizopine is not expected to

meet the criteria for a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[1] However, in the absence of a specific SDS

for rhizopine, it is prudent to handle it with standard laboratory precautions.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles should be worn at all times when handling

rhizopine.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are recommended.

Body Protection: A standard laboratory coat should be worn.

Step-by-Step Disposal Procedures
The following procedures are recommended for the disposal of rhizopine and associated

waste. These steps are based on general best practices for non-hazardous chemical waste

disposal.

Waste Segregation:
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Solid Rhizopine Waste: Collect unused or expired solid rhizopine in a clearly labeled,

sealed container designated for non-hazardous chemical waste.

Contaminated Materials: Dispose of items lightly contaminated with rhizopine (e.g.,

weighing paper, gloves, paper towels) in the appropriate laboratory solid waste stream.

Aqueous Solutions: Neutral aqueous solutions of rhizopine can typically be disposed of

down the drain with copious amounts of water, pending local regulations. Verify with your

institution's Environmental Health and Safety (EHS) department before proceeding.

Organic Solvent Solutions: If rhizopine is dissolved in an organic solvent, it must be

disposed of in the appropriate flammable or halogenated (if applicable) solvent waste

container.

Waste Container Labeling:

All waste containers must be clearly labeled with the full chemical name ("Rhizopine") and

the primary solvent if in solution. Avoid using abbreviations.

Indicate that the waste is non-hazardous, if confirmed by your institution's EHS.

Storage of Waste:

Store waste containers in a designated, well-ventilated waste accumulation area, away

from incompatible materials.

Ensure containers are sealed to prevent spills or evaporation.

Arranging for Disposal:

Follow your institution's established procedures for the pickup and disposal of chemical

waste. This is typically managed by the EHS department.

Experimental Protocols: Decontamination
For minor spills of rhizopine powder, gently sweep the material into a dustpan and place it in

the designated solid waste container. Avoid raising dust. The area can then be wiped down with

a damp cloth or paper towel. For liquid spills, absorb the material with an inert absorbent (e.g.,
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vermiculite, sand) and place it in the solid waste container. The spill area should then be

cleaned with soap and water.

Visualizing the Disposal Workflow
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of rhizopine.

Start: Rhizopine Waste Generated

Is the waste solid rhizopine or
 lightly contaminated material?

Is the waste an aqueous solution?

No

Collect in labeled solid
 non-hazardous chemical waste container.

Yes

Is the waste in an organic solvent?

No

Check local regulations.
If permitted, dispose down drain with

 copious amounts of water.

Yes

Dispose in appropriate
 flammable or halogenated
 solvent waste container.

Yes

End: Waste properly disposed
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Caption: Decision tree for rhizopine waste segregation.
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Caption: General workflow for chemical waste disposal.

Disclaimer: This information is intended as a guide and does not replace the need for a formal

risk assessment and consultation with your institution's Environmental Health and Safety

department. Always adhere to local, state, and federal regulations regarding chemical waste

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b115624?utm_src=pdf-body-img
https://www.benchchem.com/product/b115624?utm_src=pdf-body
https://www.benchchem.com/product/b115624?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b115624?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/scyllo-inositol
https://www.benchchem.com/product/b115624#rhizopine-proper-disposal-procedures
https://www.benchchem.com/product/b115624#rhizopine-proper-disposal-procedures
https://www.benchchem.com/product/b115624#rhizopine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b115624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

